![molecular formula C18H16N4O B3134371 N-ethyl-4-phenyl-2-(4-pyridinyl)-5-pyrimidinecarboxamide CAS No. 400079-57-4](/img/structure/B3134371.png)
N-ethyl-4-phenyl-2-(4-pyridinyl)-5-pyrimidinecarboxamide
Overview
Description
N-ethyl-4-phenyl-2-(4-pyridinyl)-5-pyrimidinecarboxamide, also known as EPPC, is a chemical compound that has been the subject of scientific research due to its potential application in various fields, such as medicine and agriculture.
Mechanism of Action
The mechanism of action of N-ethyl-4-phenyl-2-(4-pyridinyl)-5-pyrimidinecarboxamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and ornithine decarboxylase (ODC), which are involved in inflammation and cancer cell growth, respectively. This compound has also been shown to inhibit the activity of photosystem II, which is involved in photosynthesis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of COX-2 and ODC, which are involved in inflammation and cancer cell growth, respectively. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In plants, this compound has been found to inhibit photosynthesis by inhibiting the activity of photosystem II.
Advantages and Limitations for Lab Experiments
One advantage of using N-ethyl-4-phenyl-2-(4-pyridinyl)-5-pyrimidinecarboxamide in lab experiments is its potential application in various fields, such as medicine and agriculture. This compound has been shown to have anti-inflammatory and anti-cancer properties, as well as potential use as a herbicide. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to be toxic to certain cell lines and may have negative effects on the environment.
Future Directions
There are several future directions for the study of N-ethyl-4-phenyl-2-(4-pyridinyl)-5-pyrimidinecarboxamide. In medicine, further studies are needed to fully understand the mechanism of action of this compound and its potential use as an anti-inflammatory and anti-cancer agent. In agriculture, further studies are needed to determine the efficacy and safety of this compound as a herbicide. Additionally, further studies are needed to determine the potential environmental impact of this compound and its potential use as a herbicide.
Scientific Research Applications
N-ethyl-4-phenyl-2-(4-pyridinyl)-5-pyrimidinecarboxamide has been studied for its potential application in various fields, such as medicine and agriculture. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In agriculture, this compound has been studied for its potential use as a herbicide. It has been found to inhibit the growth of weeds by inhibiting photosynthesis.
properties
IUPAC Name |
N-ethyl-4-phenyl-2-pyridin-4-ylpyrimidine-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O/c1-2-20-18(23)15-12-21-17(14-8-10-19-11-9-14)22-16(15)13-6-4-3-5-7-13/h3-12H,2H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWFGDVVLRVRJBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CN=C(N=C1C2=CC=CC=C2)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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